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Compound of Interest

Compound Name: PSTAIR

Cat. No.: B151672 Get Quote

For laboratory personnel engaged in research and development, particularly in the fields of cell

cycle regulation and cancer biology, the PSTAIR monoclonal antibody is a critical tool for the

detection of cyclin-dependent kinases (CDKs).[1][2][3][4] Given its biological nature, adherence

to stringent safety protocols is paramount to ensure the well-being of researchers and the

integrity of experimental outcomes. This guide provides essential safety, handling, and disposal

information for the PSTAIR antibody.

Personal Protective Equipment (PPE)
When handling the PSTAIR antibody, which is often supplied in a solution containing

preservatives such as sodium azide, appropriate personal protective equipment is crucial.[3][4]

The recommended PPE serves to minimize exposure to the antibody and any accompanying

chemical components.
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PPE Component Specification Purpose

Gloves
Nitrile or latex, chemical-

resistant

To prevent skin contact with

the antibody solution and

preservatives.

Eye Protection
Safety glasses with side

shields or goggles

To protect the eyes from

splashes or aerosols.

Lab Coat Standard laboratory coat
To protect personal clothing

and skin from contamination.

Respiratory Protection
Not generally required for

standard handling

A fume hood may be used if

there is a risk of aerosolization

or if handling large quantities.

Note: Always consult the specific Safety Data Sheet (SDS) provided by the manufacturer for

the most accurate and up-to-date PPE recommendations.

Operational Plan: Handling and Storage
Proper handling and storage are vital for maintaining the efficacy of the PSTAIR antibody and

ensuring a safe laboratory environment.

Receiving and Storage:

Upon receipt, inspect the package for any signs of damage or leakage.

The PSTAIR antibody is typically shipped on dry ice or at 4°C.[4][5]

For long-term storage, it is recommended to store the antibody at -20°C.[1][4][5]

Some formulations may be lyophilized and should be stored at -20°C.[3]

Avoid repeated freeze-thaw cycles, which can denature the antibody.[3] It is best practice to

aliquot the antibody into smaller, single-use volumes upon first use.

Preparation and Use:
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Before use, gently thaw the antibody on ice.

Briefly centrifuge the vial to collect the solution at the bottom.

Dilute the antibody to the desired working concentration using the recommended buffer as

specified in the product datasheet or experimental protocol.

All handling of the antibody solution should be performed in a clean and designated

workspace, such as a laminar flow hood, to prevent contamination.

Disposal Plan
Disposal of the PSTAIR antibody and any contaminated materials must be carried out in

accordance with institutional and local regulations for biological and chemical waste.

Liquid Waste: Unused or waste antibody solutions should be collected in a designated

hazardous waste container. Due to the common presence of sodium azide, which is acutely

toxic, this waste should be treated as chemical waste.

Solid Waste: All disposable materials that have come into contact with the antibody, such as

pipette tips, tubes, and gloves, should be disposed of in a biohazard waste container.

Sharps: Any contaminated sharps, such as needles or razor blades, must be placed in a

designated sharps container.

Experimental Protocol: Western Blotting
The PSTAIR antibody is frequently used in Western blotting to detect CDK proteins. The

following is a generalized protocol.

Materials:

Cell lysates

SDS-PAGE gels

Transfer buffer
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Nitrocellulose or PVDF membrane

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

PSTAIR primary antibody

HRP-conjugated secondary antibody

Chemiluminescent substrate

Wash buffer (TBST)

Procedure:

Protein Separation: Separate proteins from cell lysates by SDS-PAGE.

Protein Transfer: Transfer the separated proteins to a nitrocellulose or PVDF membrane.

Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent

non-specific antibody binding.

Primary Antibody Incubation: Incubate the membrane with the PSTAIR primary antibody at

the recommended dilution (e.g., 1:4000) overnight at 4°C with gentle agitation.[5]

Washing: Wash the membrane three times for 10 minutes each with wash buffer.

Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated

secondary antibody at the appropriate dilution for 1 hour at room temperature.

Washing: Repeat the washing step.

Detection: Add the chemiluminescent substrate and visualize the protein bands using an

imaging system.

Experimental Workflow
The following diagram illustrates a typical workflow for a Western blotting experiment using the

PSTAIR antibody.
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Figure 1. Western Blotting Workflow for PSTAIR Antibody.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. abmole.com [abmole.com]

2. medchemexpress.com [medchemexpress.com]

3. bosterbio.com [bosterbio.com]

4. PSTAIR monoclonal antibody Western, ELISA, Immunoprecipitation P7962
[sigmaaldrich.com]

5. doc.abcam.com [doc.abcam.com]

To cite this document: BenchChem. [Essential Safety and Handling Precautions for PSTAIR
Monoclonal Antibody]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151672#personal-protective-equipment-for-handling-
pstair]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

